Cas no 1355173-91-9 (8-Amino-1-ethylquinolin-4(1H)-one)

• Product Name: 8-Amino-1-ethylquinolin-4(1H)-one
• CAS No: 1355173-91-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5713621
• PubChem ID: 84618203
• Update Time: 2025-05-22

8-Amino-1-ethylquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1355173-91-9
• SB67988
• 8-Amino-1-ethylquinolin-4(1H)-one
• 8-Amino-1-ethyl-1H-quinolin-4-one
• 4(1H)-Quinolinone, 8-amino-1-ethyl-

• Inchi： 1S/C11H12N2O/c1-2-13-7-6-10(14)8-4-3-5-9(12)11(8)13/h3-7H,2,12H2,1H3
• InChI Key： YLQYFKGEHWLYBG-UHFFFAOYSA-N
• SMILES： O=C1C=CN(CC)C2C(=CC=CC=21)N

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 341.1±42.0 °C(Predicted)
• pka: 4.68±0.70(Predicted)

Additional information on 8-Amino-1-ethylquinolin-4(1H)-one

Recent Advances in the Study of 8-Amino-1-ethylquinolin-4(1H)-one (CAS: 1355173-91-9): A Promising Compound in Chemical Biology and Pharmaceutical Research

8-Amino-1-ethylquinolin-4(1H)-one (CAS: 1355173-91-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This quinoline derivative has demonstrated potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its potential as a novel therapeutic agent.

One of the key areas of research has been the synthesis and structural modification of 8-Amino-1-ethylquinolin-4(1H)-one. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The study also explored the compound's structure-activity relationship (SAR), identifying specific functional groups that contribute to its biological activity. These findings are crucial for the development of derivatives with enhanced efficacy and reduced toxicity.

In the context of antimicrobial research, 8-Amino-1-ethylquinolin-4(1H)-one has shown promising activity against drug-resistant bacterial strains. A recent in vitro study demonstrated its effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's mechanism of action appears to involve inhibition of bacterial DNA gyrase, a critical enzyme for bacterial replication. These results suggest its potential as a lead compound for developing new antibiotics to address the growing issue of antimicrobial resistance.

Another significant area of investigation is the compound's anticancer properties. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 8-Amino-1-ethylquinolin-4(1H)-one exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study identified that the compound induces apoptosis through the mitochondrial pathway and inhibits angiogenesis, which are critical processes in tumor growth and metastasis. These findings position it as a potential candidate for further preclinical development in oncology.

Beyond its direct therapeutic applications, 8-Amino-1-ethylquinolin-4(1H)-one has also been studied for its role as a chemical probe in biological systems. Its unique fluorescence properties make it suitable for imaging applications, particularly in tracking cellular processes and protein interactions. A recent study in Chemical Communications (2023) highlighted its use in visualizing intracellular reactive oxygen species (ROS), providing valuable insights into oxidative stress-related diseases.

Despite these promising developments, challenges remain in the clinical translation of 8-Amino-1-ethylquinolin-4(1H)-one. Pharmacokinetic studies indicate that the compound has moderate bioavailability and may require formulation optimization for improved delivery. Additionally, comprehensive toxicity profiling is needed to ensure its safety profile meets regulatory standards. Ongoing research is addressing these issues, with several groups working on prodrug strategies and nanoparticle-based delivery systems to enhance its therapeutic index.

In conclusion, 8-Amino-1-ethylquinolin-4(1H)-one (CAS: 1355173-91-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advances in synthesis and mechanistic understanding, make it a compelling subject for further investigation. As research progresses, this compound may pave the way for new therapeutic strategies in addressing pressing medical challenges, from antibiotic resistance to cancer treatment. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.